Cas no 87339-76-2 (1,7-dihydroxy-4-methoxy-9H-xanthen-9-one)

1,7-dihydroxy-4-methoxy-9H-xanthen-9-one structure
87339-76-2 structure
Product Name:1,7-dihydroxy-4-methoxy-9H-xanthen-9-one
CAS No:87339-76-2
MF:C14H10O5
MW:258.226204395294
CID:1878695
PubChem ID:5465785
Update Time:2025-04-21

1,7-dihydroxy-4-methoxy-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • 1,7-dihydroxy-4-methoxy-9H-xanthen-9-one
    • 9H-Xanthen-9-one, 1,7-dihydroxy-4-methoxy-
    • 1,7-dihydroxy-4-methoxyxanthen-9-one
    • 1,7-Dihydroxy-4-methoxyxanthone
    • AKOS040760874
    • DTXSID80236284
    • NSC661737
    • 1,7-dihydroxy-4-methoxy-xanthen-9-one
    • 1,7-Dihydroxy-4-methoxy-9H-xanthenone
    • BDBM50485132
    • Q27136019
    • starbld0026872
    • CHEBI:67553
    • NSC-661737
    • 87339-76-2
    • CHEMBL484030
    • Inchi: 1S/C14H10O5/c1-18-11-5-3-9(16)12-13(17)8-6-7(15)2-4-10(8)19-14(11)12/h2-6,15-16H,1H3
    • InChI Key: YDZGWMWSKOGVLG-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2C(C2C(=CC=C(C1=2)OC)O)=O)O

Computed Properties

  • Exact Mass: 258.05282342g/mol
  • Monoisotopic Mass: 258.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 519.9±50.0 °C at 760 mmHg
  • Flash Point: 205.2±23.6 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

1,7-dihydroxy-4-methoxy-9H-xanthen-9-one Security Information

1,7-dihydroxy-4-methoxy-9H-xanthen-9-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2519-1 mg
1,7-Dihydroxy-4-methoxyxanthone
87339-76-2
1mg
¥2915.00 2022-04-26
TargetMol Chemicals
TN2519-1 ml * 10 mm
1,7-Dihydroxy-4-methoxyxanthone
87339-76-2
1 ml * 10 mm
¥ 4140 2024-07-20
TargetMol Chemicals
TN2519-5mg
1,7-Dihydroxy-4-methoxyxanthone
87339-76-2
5mg
¥ 4040 2024-07-24
TargetMol Chemicals
TN2519-1 ml * 10 mm
1,7-Dihydroxy-4-methoxyxanthone
87339-76-2
1 ml * 10 mm
¥ 4140 2024-07-24
TargetMol Chemicals
TN2519-5 mg
1,7-Dihydroxy-4-methoxyxanthone
87339-76-2 98%
5mg
¥ 4,040 2023-07-11
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN2519-1 mL * 10 mM (in DMSO)
1,7-Dihydroxy-4-methoxyxanthone
87339-76-2
1 mL * 10 mM (in DMSO)
¥ 4140 2023-09-08
TargetMol Chemicals
TN2519-5mg
1,7-Dihydroxy-4-methoxyxanthone
87339-76-2
5mg
¥ 4040 2024-07-20

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